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For Researchers, Scientists, and Drug Development Professionals

Introduction
Calcium bis(benzoic acid), also known as calcium benzoate, is the calcium salt of benzoic

acid with the CAS number 2090-05-3. It is widely recognized for its application as a

preservative in the food and cosmetic industries, where it is designated by the E number E213.

[1][2] Its efficacy as an antimicrobial and antifungal agent, particularly in acidic environments,

makes it a valuable alternative to sodium benzoate in applications where low sodium content is

desirable. Beyond its preservative role, calcium benzoate has applications as a stabilizer in

polymers and has been noted for its use in the synthesis of pharmaceutically active

compounds.[3] This technical guide provides a comprehensive overview of the

physicochemical properties, experimental protocols, and known biological interactions of

calcium bis(benzoic acid) to support research and development activities.

Physicochemical Properties
Calcium bis(benzoic acid) is a white crystalline powder.[4] The anhydrous form has the

chemical formula C₁₄H₁₀CaO₄, while it can also exist in hydrated forms, such as the

monohydrate (C₁₄H₁₀CaO₄ · H₂O) and trihydrate (C₁₄H₁₀CaO₄ · 3H₂O).[3] A summary of its key

physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Calcium bis(Benzoic Acid)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15047329?utm_src=pdf-interest
https://www.benchchem.com/product/b15047329?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8348713.htm
https://en.wikipedia.org/wiki/Calcium_benzoate
https://hmdb.ca/spectra/nmr_one_d/3263
https://www.benchchem.com/product/b15047329?utm_src=pdf-body
https://www.benchchem.com/product/b15047329?utm_src=pdf-body
http://www.thegoodscentscompany.com/data/rw1298111.html
https://hmdb.ca/spectra/nmr_one_d/3263
https://www.benchchem.com/product/b15047329?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15047329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 2090-05-3 [5]

Molecular Formula C₁₄H₁₀CaO₄ (anhydrous) [5]

Molecular Weight 282.30 g/mol (anhydrous) [5]

Appearance White crystalline powder [4]

Boiling Point
248.00 to 250.00 °C @ 760.00

mm Hg
[4]

Density 1.42 g/cm³ at 20°C [1]

Vapor Pressure
0.012200 mmHg @ 25.00 °C

(estimated)
[4]

Water Solubility 2.32 g/100 mL (0 °C) [2]

2.72 g/100 mL (20 °C) [2]

8.7 g/100 mL (100 °C) [2]

logP (o/w) 1.895 (estimated) [4]

Note: A specific melting point for calcium benzoate is not consistently reported in the literature.

One source indicates a melting range of 121.5 °C to 123.5 °C for benzoic acid isolated from the

salt after acidification, not for the salt itself.

Experimental Protocols
Synthesis of Calcium bis(Benzoic Acid)
A common method for the preparation of calcium benzoate involves the reaction of benzoic

acid with a calcium salt, such as calcium hydroxide or calcium bicarbonate, in an aqueous

solution. The general workflow for synthesis and purification is outlined in the diagram below.
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Figure 1: General workflow for the synthesis and purification of calcium benzoate.

Protocol: A detailed experimental protocol for the synthesis is not readily available in the

reviewed literature. However, based on general chemical principles, the synthesis can be

achieved by dissolving benzoic acid in hot water and adding a stoichiometric amount of calcium

hydroxide or calcium bicarbonate. The solution is then cooled to allow the calcium benzoate to

crystallize, followed by filtration, washing with cold water, and drying.
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Purification by Recrystallization
A reported method for the purification of calcium benzoate trihydrate involves recrystallization

from water.[1]

Protocol:

Dissolve the crude calcium benzoate in hot water at a ratio of approximately 1 gram of solute

per 10 mL of water, heated to 90°C.[1]

Once fully dissolved, the solution is slowly cooled to 0°C to induce crystallization.[1]

The recrystallized product is then collected by filtration, washed with a small amount of cold

water, and dried.

Quantitative Analysis (Assay)
The following assay method is based on the procedure provided by the Joint FAO/WHO Expert

Committee on Food Additives (JECFA).

Protocol:

Accurately weigh approximately 0.6 g of the dried calcium benzoate sample.

Dissolve the sample in a mixture of 20 mL of water and 2 mL of dilute hydrochloric acid TS,

and dilute to 100 mL with water.

While stirring, add about 30 mL of 0.05 M disodium ethylenediaminetetraacetate from a 50-

mL buret.

Add 15 mL of sodium hydroxide TS and 40 mg of murexide indicator.

Continue the titration with 0.05 M disodium ethylenediaminetetraacetate until the solution

turns a deep blue color.

Each mL of 0.05 M disodium ethylenediaminetetraacetate is equivalent to 14.116 mg of

C₁₄H₁₀CaO₄.
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Biological Activity and Metabolism
Metabolism of Benzoate
The primary metabolic fate of the benzoate moiety of calcium benzoate in humans occurs in

the liver. It is conjugated with glycine to form hippuric acid, which is then excreted in the urine.

This is a well-established detoxification pathway for benzoic acid and its salts.
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Figure 2: Metabolic pathway of benzoate to hippuric acid.

Interaction with Signaling Pathways
While calcium ions are known to be crucial second messengers in a multitude of cellular

signaling pathways, including those mediated by Protein Kinase C (PKC), Mitogen-Activated

Protein Kinases (MAPK), and the transcription factor NF-κB, the existing literature does not

provide direct evidence of calcium bis(benzoic acid) specifically modulating these pathways.
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The biological effects of calcium benzoate are largely attributed to the antimicrobial properties

of the benzoate component and the nutritional contribution of calcium.

The diagram below illustrates a generalized calcium-dependent signaling cascade. It is

important to note that this is a representative pathway and does not imply a documented direct

interaction with calcium benzoate.
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Figure 3: Generalized calcium-dependent Protein Kinase C (PKC) signaling pathway.
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Applications in Drug Development
The primary role of calcium benzoate in drug development is as an excipient, specifically as a

preservative in liquid formulations to prevent microbial growth. Its use is particularly

advantageous in formulations where sodium content needs to be minimized. Additionally, it has

been used as a reactant in the synthesis of more complex, pharmaceutically active molecules,

such as 1,3,4-oxadiazoles and selective human A3 adenosine receptor antagonists.[3]

Safety and Toxicology
Calcium benzoate is generally recognized as safe (GRAS) for its intended use as a food

additive by regulatory agencies such as the U.S. Food and Drug Administration (FDA). The

Joint FAO/WHO Expert Committee on Food Additives (JECFA) has established a group

Acceptable Daily Intake (ADI) of 0-5 mg/kg body weight for benzoic acid and its salts,

expressed as benzoic acid.

Conclusion
Calcium bis(benzoic acid) (CAS 2090-05-3) is a well-characterized compound with

established applications as a preservative. Its physicochemical properties are well-

documented, although further research could provide more detailed spectral data and a

definitive melting point. While the metabolic fate of the benzoate moiety is understood, there is

a lack of data on the direct interaction of the calcium salt with specific cellular signaling

pathways. This technical guide consolidates the available information to serve as a valuable

resource for researchers and professionals in drug development and related scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Calcium benzoate | 2090-05-3 [chemicalbook.com]

2. Calcium benzoate - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://hmdb.ca/spectra/nmr_one_d/3263
https://www.benchchem.com/product/b15047329?utm_src=pdf-body
https://www.benchchem.com/product/b15047329?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8348713.htm
https://en.wikipedia.org/wiki/Calcium_benzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15047329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Human Metabolome Database: 13C NMR Spectrum (1D, 25.16 MHz, CDCl3,
experimental) (HMDB0001870) [hmdb.ca]

4. calcium benzoate, 2090-05-3 [thegoodscentscompany.com]

5. Calcium Benzoate | C14H10CaO4 | CID 62425 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comprehensive Technical Guide to Calcium
bis(Benzoic Acid) (CAS 2090-05-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15047329#calcium-bis-benzoic-acid-cas-number-
2090-05-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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